1-(4-Ethoxyphenyl)-3-((5-(furan-2-carbonyl)thiophen-2-yl)methyl)urea

• IUPAC Name: 1-(4-ethoxyphenyl)-3-[[5-(furan-2-carbonyl)thiophen-2-yl]methyl]urea
• InChI: InChI=1S/C19H18N2O4S/c1-2-24-14-7-5-13(6-8-14)21-19(23)20-12-15-9-10-17(26-15)18(22)16-4-3-11-25-16/h3-11H,2,12H2,1H3,(H2,20,21,23)
• InChI Key: ZMXKXZMIZNPZGK-UHFFFAOYSA-N
• Canonical SMILES: CCOC1=CC=C(C=C1)NC(=O)NCC2=CC=C(S2)C(=O)C3=CC=CO3
• Molecular Formula: C19H18N2O4S
• Molecular Weight: 370.4 g/mol

Description

1-(4-Ethoxyphenyl)-3-((5-(furan-2-carbonyl)thiophen-2-yl)methyl)urea, also known as EFTU, is a chemical compound that has gained attention in scientific research due to its potential pharmacological properties.

Mechanism of Action

The mechanism of action of 1-(4-Ethoxyphenyl)-3-((5-(furan-2-carbonyl)thiophen-2-yl)methyl)urea is not yet fully understood. However, studies have suggested that it may act by inhibiting various enzymes and pathways involved in cancer cell growth, inflammation, and insulin resistance. This compound has also been shown to have antioxidant properties, which may contribute to its neuroprotective effects.
Biochemical and Physiological Effects
Studies have shown that this compound can induce apoptosis (programmed cell death) in cancer cells, inhibit the production of inflammatory cytokines, and improve glucose uptake in insulin-resistant cells. This compound has also been shown to improve cognitive function and reduce oxidative stress in animal models of neurodegenerative diseases.

Advantages and Limitations for Lab Experiments

One advantage of using 1-(4-Ethoxyphenyl)-3-((5-(furan-2-carbonyl)thiophen-2-yl)methyl)urea in lab experiments is its potential pharmacological properties, which make it a promising candidate for drug development. However, its mechanism of action is not yet fully understood, and further research is needed to determine its safety and efficacy. Additionally, the synthesis method for this compound is complex and may be difficult to reproduce in large quantities.

Future Directions

Future research on 1-(4-Ethoxyphenyl)-3-((5-(furan-2-carbonyl)thiophen-2-yl)methyl)urea should focus on further elucidating its mechanism of action, as well as its safety and efficacy in animal models and human clinical trials. Additionally, studies should investigate the potential use of this compound in treating other diseases, such as cardiovascular disease and autoimmune disorders. Finally, research should explore the possibility of developing more efficient and scalable synthesis methods for this compound.

Synthesis Methods

1-(4-Ethoxyphenyl)-3-((5-(furan-2-carbonyl)thiophen-2-yl)methyl)urea can be synthesized through a multi-step process involving the reaction of various chemical compounds. The synthesis method involves the reaction of 4-ethoxyaniline with 5-(furan-2-carbonyl)thiophene-2-carboxylic acid to form the intermediate compound, which is then reacted with N,N'-dimethylformamide dimethyl acetal and triethylamine to produce this compound.

Scientific Research Applications

1-(4-Ethoxyphenyl)-3-((5-(furan-2-carbonyl)thiophen-2-yl)methyl)urea has been the subject of several scientific studies due to its potential pharmacological properties. It has been shown to possess anti-cancer, anti-inflammatory, and anti-diabetic properties. This compound has also been studied for its potential use in treating neurodegenerative diseases such as Alzheimer's and Parkinson's.